Cas no 1783407-98-6 (3-Pyridinemethanesulfonyl chloride, 5-chloro-)

• Product Name: 3-Pyridinemethanesulfonyl chloride, 5-chloro-
• CAS No: 1783407-98-6
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• CID: 5283455
• Update Time: 2026-03-09

3-Pyridinemethanesulfonyl chloride, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonyl chloride, 5-chloro-

• Inchi： 1S/C6H5Cl2NO2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： CCTYFXCNQSUXIR-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C=C1CS(Cl)(=O)=O

Additional information on 3-Pyridinemethanesulfonyl chloride, 5-chloro-

Introduction to 3-Pyridinemethanesulfonyl chloride, 5-chloro- (CAS No. 1783407-98-6)

3-Pyridinemethanesulfonyl chloride, 5-chloro-, identified by the Chemical Abstracts Service Number (CAS No.) 1783407-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both a pyridine ring and a chlorosulfonyl group makes this molecule particularly interesting for medicinal chemists and synthetic organic chemists alike.

The structure of 3-Pyridinemethanesulfonyl chloride, 5-chloro- features a pyridine core substituted at the 3-position with a methanesulfonyl chloride group, while the 5-position is further functionalized with a chlorine atom. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable building block in the construction of more complex molecular frameworks. The sulfonyl chloride moiety is known for its reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various nucleophiles such as amines, alcohols, and thiols. This reactivity is harnessed in drug discovery to form amides, esters, and thioesters, which are common functional groups in biologically active compounds.

In recent years, there has been growing interest in exploring the potential of sulfonyl chloride derivatives as pharmacological agents. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability to interact favorably with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like the sulfonyl chloride at specific positions on the pyridine ring can modulate electronic properties and influence binding affinity. Specifically, the 5-chloro substitution enhances the electrophilicity of the sulfonyl chloride group, making it more susceptible to nucleophilic attack while also potentially influencing electronic effects throughout the molecule.

One of the most compelling applications of 3-Pyridinemethanesulfonyl chloride, 5-chloro- is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. Inhibiting these enzymes has become a major focus in drug development, and sulfonyl chlorides have been employed as key intermediates in constructing potent kinase inhibitors. For instance, derivatives of this compound have been investigated for their ability to modulate the activity of tyrosine kinases, which are overactive in many cancer types. The chlorine atom at the 5-position not only enhances reactivity but also contributes to steric hindrance around the hinge region of kinases, which is critical for achieving high binding affinity.

Another area where 3-Pyridinemethanesulfonyl chloride, 5-chloro- has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. Sulfonyl chloride-containing compounds have been explored as inhibitors of viral proteases and polymerases. The pyridine ring can interact with aromatic residues in viral proteins, while the electrophilic sulfonyl chloride group can covalently modify catalytic residues or other key sites within the enzyme active site. Recent studies have highlighted the potential of this compound class in combating emerging viral threats by inhibiting essential viral enzymes through covalent bonding mechanisms.

The synthetic utility of 3-Pyridinemethanesulfonyl chloride, 5-chloro- extends beyond pharmaceutical applications. It serves as a versatile intermediate in agrochemical research, where sulfonyl chlorides are used to synthesize herbicides and fungicides. The ability to introduce diverse functional groups via nucleophilic substitution reactions allows chemists to fine-tune properties such as solubility, stability, and bioavailability for agricultural use. Additionally, this compound has been employed in materials science for developing organic electronic materials, where its electronic properties contribute to charge transport characteristics in semiconductors and conductive polymers.

The synthesis of 3-Pyridinemethanesulfonyl chloride, 5-chloro- typically involves multi-step organic transformations starting from commercially available pyridine derivatives. One common approach involves halogenation at the 5-position followed by mesylation or directly forming the sulfonyl chloride using phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). The choice of reagents and reaction conditions can be optimized to achieve high yields and purity levels suitable for subsequent applications. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving sustainability.

In conclusion,3-Pyridinemethanesulfonyl chloride, 5-chloro- (CAS No. 1783407-98-6) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop new drugs targeting kinases and viruses, while its synthetic versatility also finds utility in agrochemicals and materials science. As research continues to uncover new biological targets and synthetic methodologies,3-Pyridinemethanesulfonyl chloride, 5-chloro- will undoubtedly remain a key intermediate in advancing chemical innovation.